1-[1-(4-Chlorophenyl)cyclobutyl]ethanone

• IUPAC Name: 1-[1-(4-chlorophenyl)cyclobutyl]ethanone
• InChI: InChI=1S/C12H13ClO/c1-9(14)12(7-2-8-12)10-3-5-11(13)6-4-10/h3-6H,2,7-8H2,1H3
• InChI Key: KJAJWYWBYJPAMX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1(CCC1)C2=CC=C(C=C2)Cl
• Molecular Formula: C12H13ClO
• DSSTOX Substance ID: DTXSID601275943
• Molecular Weight: 208.68 g/mol
• CAS No.: 84467-20-9

Description

1-[1-(4-Chlorophenyl)cyclobutyl]ethanone is an organic compound with the molecular formula C12H13ClO and a molecular weight of 208.68 g/mol . It is characterized by the presence of a cyclobutyl ring substituted with a 4-chlorophenyl group and an ethanone moiety. This compound is of interest in various fields of scientific research due to its unique chemical structure and properties.

Preparation Methods

The synthesis of 1-[1-(4-Chlorophenyl)cyclobutyl]ethanone typically involves the reaction of 4-chlorobenzyl chloride with cyclobutanone under basic conditions. The reaction proceeds through the formation of an intermediate, which is then subjected to further reaction conditions to yield the final product. The product is usually purified by distillation or recrystallization .

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimization for yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

1-[1-(4-Chlorophenyl)cyclobutyl]ethanone undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or other reduced products.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorophenyl group, where nucleophiles such as amines or thiols can replace the chlorine atom.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

1-[1-(4-Chlorophenyl)cyclobutyl]ethanone has several applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its unique structure makes it a valuable intermediate in the development of new chemical entities.

Biology: The compound is studied for its potential biological activities, including its interactions with various enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs targeting specific molecular pathways.

Industry: It is used in the production of specialty chemicals and materials, where its unique properties can be leveraged for specific industrial applications.

Mechanism of Action

The mechanism of action of 1-[1-(4-Chlorophenyl)cyclobutyl]ethanone involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator of these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific context of its use and the targets being studied .

Comparison with Similar Compounds

1-[1-(4-Chlorophenyl)cyclobutyl]ethanone can be compared with other similar compounds, such as:

1-[1-(4-Bromophenyl)cyclobutyl]ethanone: Similar in structure but with a bromine atom instead of chlorine, which may lead to different reactivity and biological activity.

1-[1-(4-Methylphenyl)cyclobutyl]ethanone: The presence of a methyl group instead of chlorine can significantly alter the compound’s properties and applications.

1-[1-(4-Nitrophenyl)cyclobutyl]ethanone:

Synthesis routes and methods

Procedure details

A solution of 1-(4-chlorophenyl)cyclobutanecarbonitrile (238 g) in ether (500 ml) was added at reflux temperature under nitrogen over 40 minutes to stirred ethereal methylmagnesium iodide solution (3M; 701 ml). After the addition was complete, the mixture was stirred at reflux temperature for 3 hours and at ambient temperature for 60 hours. The resulting solid was collected by filtration, washed well with ether, and added in portions to a stirred mixture of crushed ice (1 l) and concentrated hydrochloric acid (1 l). The resulting mixture was stirred at 95° C. for 1 hour then cooled to ambient temperature. The product was extracted into dichloromethane (3×250 ml), and the combined extracts were washed with water (3×200 ml), dried (MgSO4), and the solvent was removed in vacuo. The residue was distilled to give 1-[1-(4-chlorophenyl)cyclobutyl]ethanone as a brown oil (198.1 g), b.p. 95-100° C. at 0.3 mbar.